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Compound of Interest

Compound Name: Meliodent

Cat. No.: B1167038 Get Quote

This document provides detailed application notes and protocols for the processing of

Meliodent heat-cure dentures, intended for researchers, scientists, and drug development

professionals. The following sections outline the necessary materials, equipment, and step-by-

step procedures for the successful fabrication of high-quality heat-cured dental prosthetics

using Meliodent acrylic resin.

Material and Equipment
Materials:

Meliodent Heat Cure Polymer (Powder)[1]

Meliodent Heat Cure Monomer (Liquid)[2][3]

Hard plaster (for model and embedding)[4][5]

Separating medium (e.g., Aislar®)[5][6]

Pumice[7][8]

Polishing wax/compound[7][8]

Equipment:

Mixing cup/beaker[4][5]
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Spatula[4][5]

Denture flask[6][9][10]

Press (for pack and press technique)[11]

Palajet unit (for injection technique)[4][5]

Curing unit (water bath or pressure vessel)[5][9][10]

Trimming and polishing instruments (e.g., cross-toothed cutters, sandpaper, polishing lathe

with brush wheels)[5][7][8]

Ultrasonic bath (optional, for cleaning)[7]

Quantitative Data Summary
The following tables summarize key quantitative data for the processing and properties of

Meliodent heat-cure acrylic resin.

Table 1: Mixing and Working Parameters

Parameter Value Source

Powder to Liquid Mixing Ratio 35 g : 14 ml [4][5]

Mixing Time Approx. 1 minute [4][5]

Swelling/Dough Time 6-10 minutes at 23°C [4][5][12][13]

Working Time
Up to 30 minutes (temperature

dependent)
[12][13]

Table 2: Polymerization Cycles
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Cycle Type Description Source

Standard (Pack and Press)

Place flask in boiling water,

turn off heat, leave for 15 mins.

Then boil for 20 mins.

[5]

Long Cycle 74°C for 8 hours or longer. [10][14]

Short Cycle
74°C for 2 hours, then

increase to 100°C for 1 hour.
[10][14]

Alternative Short Cycle
70°C for 2 hours with a

terminal boil of 30 minutes.
[9]

Alternative Long Cycle
6 hours at 70°C with a terminal

boil of 1 hour.
[9]

Injection Technique

30 minutes in a pressure

vessel at 100°C and 2 bar

pressure.

[4][5]

Table 3: Physical and Mechanical Properties

Property Value Source

Compressive Strength 71.9 ± 5.3 MPa [15]

Flexural Strength 81.55 ± 1.54 MPa [16]

Liquid Density 0.954 g/cm³ at 20°C [2][3]

Liquid Boiling Point 100.3°C [2][10]

Experimental Protocols
Model Preparation and Flasking

Model Preparation: Use hard plaster to prepare the dental model.[4][5]

Wax-up: Complete the wax model of the denture on the plaster cast.
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Flasking: Invest the model in a denture flask using hard plaster.[4][5] Ensure the teeth are

securely embedded in one half of the flask and the master cast in the other.[6]

Wax Elimination: After the plaster has set, place the flask in boiling water for approximately 5

minutes to soften the wax.[6] Open the flask and flush out all residual wax with clean boiling

water.[6][9]

Separating Medium Application: While the flask is still warm, apply a thin layer of separating

medium to the plaster surfaces, avoiding the acrylic teeth.[5][6] Allow it to dry completely.

Acrylic Mixing and Packing (Pack and Press Technique)
Dosage: Measure 35 g of Meliodent Heat Cure powder and 14 ml of liquid into a mixing

beaker.[4][5]

Mixing: Add the powder to the liquid and mix with a spatula for approximately 1 minute until a

homogeneous mass is formed.[4][5]

Doughing: Cover the mixing vessel and allow the mixture to stand for 6-10 minutes at 23°C

to reach the dough-like consistency.[5][12][13] The material will pass through sandy and

sticky stages before becoming workable.[10]

Packing: Knead the acrylic dough briefly (wear protective gloves).[4][5] Pack the dough into

the upper half of the flask, ensuring it is pressed well into the areas around the teeth.[6]

Trial Closure: Place a polyethylene sheet over the acrylic and close the flask. Apply slow,

steady pressure using a bench press.[11]

Trimming Flash: Open the flask, remove the polyethylene sheet, and carefully trim away the

excess material (flash) with a sharp instrument.[11]

Final Closure: Close the flask completely under the bench press and secure it in a clamp

prior to curing.[11]

Polymerization (Curing)
Select one of the polymerization cycles from Table 2. The short cycles are common for

efficiency, while long cycles can minimize residual monomer.
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Example (Short Cycle): Place the secured flask into a water bath at 74°C for 2 hours.

Afterwards, increase the water temperature to 100°C and boil for 1 hour.[10][14]

Deflasking and Finishing
Cooling: After the polymerization cycle is complete, allow the flask to cool slowly to room

temperature in the water bath.[9][10] Rapid cooling can cause warpage.[10]

Deflasking: Once cooled, remove the denture from the flask. This can be done by tapping the

flask or using specialized equipment.[7][17] Carefully break away the surrounding plaster,

taking care not to damage the denture or teeth.[7][17][18] An ultrasonic bath with a plaster

remover can be used for fine cleaning.[7]

Trimming: Use cross-toothed cutters to remove any remaining flash and smooth the borders

of the denture.[5][8]

Finishing: Smooth the denture surface with sandpaper of decreasing grain size.[5]

Polishing: Use a polishing lathe with a brush wheel and a slurry of pumice to polish all non-

tissue surfaces of the denture.[7][8] Achieve a final high shine using a polishing compound or

wax on a soft cotton mop.[7][8] The tissue-contacting surface should not be polished to

preserve the fit.[8]

Post-Processing Storage: To reduce the risk of intolerance reactions from residual monomer,

store the finished prosthesis in tepid water for at least 12 hours before placement.[4][5]

Visualized Workflows and Pathways
The following diagrams illustrate the key experimental workflows for processing Meliodent
heat-cure dentures.
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Caption: Overall workflow for Meliodent heat-cure denture fabrication.
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Caption: Comparison of different heat-cure polymerization cycles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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